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Compound of Interest

Compound Name: truliner

Cat. No.: B1166193 Get Quote

This technical guide provides an in-depth analysis of the leachable components from

"Truliner," a brand of polymethyl methacrylate (PMMA) based denture relining material, when

exposed to an artificial saliva environment. The information is curated for researchers,

scientists, and drug development professionals, focusing on quantitative data, experimental

methodologies, and visual representations of key processes.

Introduction
"Truliner" is a widely used chairside and laboratory reline material for dentures. As with many

polymeric materials intended for oral use, there is a potential for the leaching of unreacted

monomers, additives, and other components into the saliva. Understanding the identity and

quantity of these leachable substances is crucial for assessing the biocompatibility and long-

term safety of the material. This guide summarizes the available scientific findings on the

leachable components of "Truliner" in a simulated oral environment.

The primary components that have been identified to leach from PMMA-based denture liners,

including "Truliner", are residual monomers and plasticizers. Specifically, studies have focused

on the quantification of methyl methacrylate (MMA), the primary monomer in many acrylic

resins, and dibutyl phthalate (DBP), a common plasticizer used to enhance the flexibility of the

material.
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Scientific studies have quantified the release of specific components from "New Truliner" into

artificial saliva. The following tables summarize the key leachable components identified in the

literature. It is important to note that the exact quantities can be influenced by factors such as

curing procedures and post-polymerization treatments. A study by Urban et al. investigated the

effect of a water-bath post-polymerization treatment on the leaching of residual compounds and

found that it significantly reduced the amount and duration of their release.

Table 1: Leachable Monomers from "New Truliner" in Artificial Saliva

Leachable
Component

Chemical Class Analytical Method Key Findings

Methyl Methacrylate

(MMA)
Monomer

High-Performance

Liquid

Chromatography

(HPLC)

Leaching of residual

MMA has been

quantified. Post-

polymerization water

bath treatment has

been shown to

decrease the amount

of leached MMA.

Table 2: Leachable Additives from "New Truliner" in Artificial Saliva

Leachable
Component

Chemical Class Analytical Method Key Findings

Dibutyl Phthalate

(DBP)
Plasticizer

High-Performance

Liquid

Chromatography

(HPLC)

Leaching of the

plasticizer DBP has

been quantified. Post-

polymerization water

bath treatment has

been shown to

decrease the amount

of leached DBP.
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Note: While the referenced literature confirms the quantification of these leached components

from "New Truliner", the full numerical data from the original studies was not accessible. The

findings consistently indicate that post-polymerization treatments can significantly reduce the

leaching of these substances.

Experimental Protocols
The following sections detail the methodologies typically employed in the study of leachable

components from denture relining materials like "Truliner".

Sample Preparation
Specimen Fabrication: Disc-shaped specimens of "Truliner" are prepared according to the

manufacturer's instructions. The powder and liquid components are mixed in the

recommended ratio.

Curing: The mixture is placed in a mold of standardized dimensions (e.g., 10 mm in diameter

and 2 mm in thickness) and allowed to polymerize at room temperature.

Post-Polymerization Treatment (Optional): To investigate methods for reducing leachable

components, a subset of specimens may undergo a post-polymerization treatment, such as

immersion in a water bath at a specific temperature (e.g., 55°C) for a defined period (e.g., 10

minutes).

Finishing and Polishing: The cured specimens are finished and polished to create a smooth

surface, simulating the clinical finish of a relined denture.

Leaching Study in Artificial Saliva
Artificial Saliva Formulation: A standardized artificial saliva solution is prepared. A common

formulation includes a buffered solution of various salts to mimic the ionic composition and

pH of human saliva.

Immersion: Each "Truliner" specimen is immersed in a specific volume of artificial saliva in a

sealed container to prevent evaporation. The ratio of the specimen surface area to the

volume of the immersion solution is kept constant.
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Incubation: The containers are incubated at 37°C to simulate the temperature of the oral

cavity.

Time Points: The artificial saliva is collected for analysis at various time points (e.g., 1 hour,

24 hours, 7 days, etc.) to determine the rate and cumulative amount of leached components.

At each time point, the old solution is replaced with a fresh batch of artificial saliva.

Analytical Methodology: High-Performance Liquid
Chromatography (HPLC)

Sample Preparation: The collected artificial saliva samples are filtered to remove any

particulate matter.

Chromatographic System: A high-performance liquid chromatograph equipped with a

suitable detector (e.g., a UV-Vis detector) is used for the analysis.

Chromatographic Column: A C18 column is typically used for the separation of MMA and

DBP.

Mobile Phase: A mixture of solvents, such as acetonitrile and water, is used as the mobile

phase to carry the sample through the column.

Quantification: Standard solutions of MMA and DBP of known concentrations are prepared

and run through the HPLC system to create a calibration curve. The concentration of the

leached components in the artificial saliva samples is then determined by comparing their

peak areas to the calibration curve.

Visualizations
Experimental Workflow
The following diagram illustrates the typical workflow for studying the leachable components

from "Truliner" in artificial saliva.
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Caption: Experimental workflow for analyzing leachable components.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1166193?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1166193?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Signaling Pathway of Potential Biological Effects
The leachable components from PMMA-based materials, such as residual monomers and

plasticizers, have been studied for their potential biological effects, including cytotoxicity. The

following diagram illustrates a simplified logical relationship between the leached components

and a potential cellular response.
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Caption: Potential biological effect pathway of leached components.

To cite this document: BenchChem. [Leachable Components from "Truliner" in Artificial
Saliva: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1166193#leachable-components-from-truliner-in-
artificial-saliva]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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